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Compound of Interest

Compound Name: Dicyclohexyl sulphide

Cat. No.: B15489629 Get Quote

Application Notes and Protocols for D-Cyclohexyl
Sulphide
Disclaimer: A comprehensive, official Safety Data Sheet (SDS) for Dicyclohexyl Sulphide
(CAS No. 7133-46-2) was not readily available in public resources at the time of this writing.

The following application notes and protocols are based on the available physical and chemical

data, as well as general safety principles for handling organosulphide compounds. Information

from the closely related compound, Dicyclohexyl Disulphide, has been used to infer potential

hazards, but these may not be fully representative. It is imperative that researchers, scientists,

and drug development professionals obtain a complete and official SDS from their chemical

supplier and conduct a thorough risk assessment before handling this chemical.

Introduction
Dicyclohexyl sulphide is an organic compound that exists as a colorless, oily liquid.[1] It is

insoluble in water and sees use as a synthetic intermediate in the production of

pharmaceuticals and agrochemicals, as a solvent in some organic and pharmaceutical

applications, in asymmetric catalysis, and as a stabilizer in the production of Polyvinyl Chloride

(PVC).[1] Due to the presence of a sulphur atom, it is prudent to handle this compound with

care, assuming it may possess an unpleasant odor and potential irritant properties, similar to

other organosulphides.
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The following table summarizes the known quantitative data for Dicyclohexyl Sulphide.

Property Value Reference

CAS Number 7133-46-2 [1]

Molecular Formula C12H22S [1]

Molecular Weight 198.37 g/mol [1]

Appearance Colorless, oily liquid [1]

Melting Point 9.9°C [1]

Boiling Point 295.71°C (estimate) [1]

Flash Point 123.1°C [1]

Density 0.9766 g/cm³ (estimate) [1]

Vapor Pressure 0.00297 mmHg at 25°C [1]

Solubility Insoluble in water [1]

Hazard Identification and Personal Protective
Equipment (PPE)
While specific hazard data for Dicyclohexyl Sulphide is limited, the analogous compound,

Dicyclohexyl Disulphide, is known to cause skin, eye, and respiratory irritation.[2] Therefore, a

conservative approach to PPE is recommended.

3.1 Potential Hazards (Inferred):

May cause irritation to the skin, eyes, and respiratory tract.[2]

May be harmful if inhaled or ingested.

Likely possesses a strong, unpleasant stench.[3]

Combustible liquid.
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3.2 Recommended Personal Protective Equipment (PPE):

Equipment Specification

Eye Protection

Chemical splash goggles that meet ANSI Z.87.1

standards. A face shield should be worn over

safety glasses when there is a risk of splashing.

Hand Protection

High-performance nitrile gloves (check

manufacturer's chemical resistance guide).

Change gloves immediately if contaminated.

Skin and Body Protection

A flame-resistant lab coat (e.g., Nomex®)

buttoned completely. Long pants and closed-

toe, closed-heel shoes are mandatory. For

larger quantities, a chemical-resistant apron is

recommended.

Respiratory Protection

All handling of Dicyclohexyl Sulphide should be

conducted in a certified chemical fume hood to

avoid inhalation of vapors.[3] If engineering

controls are not sufficient, a NIOSH/MSHA-

approved respirator with an appropriate organic

vapor cartridge is required.[3]

Experimental Protocols
4.1 Protocol for Safe Storage:

Container: Store Dicyclohexyl Sulphide in its original, tightly sealed container.

Location: Keep the container in a cool, dry, and well-ventilated area, away from direct

sunlight and sources of ignition.[2]

Incompatibilities: Store away from strong oxidizing agents.[2]

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and

any known hazard warnings.
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4.2 Protocol for Weighing and Dispensing:

Preparation: Don all required PPE as specified in section 3.2. Ensure a chemical fume hood

is operational and the sash is at the appropriate height.

Dispensing: Conduct all dispensing activities within the chemical fume hood. Place a spill

tray within the hood to contain any potential spills.

Weighing: If weighing is necessary, tare a sealed container on the balance. Remove the

container from the balance and place it in the fume hood. Add the Dicyclohexyl Sulphide to

the container, seal it, and then re-weigh. Do not weigh in an open container on the balance

outside of the fume hood.

Cleaning: After dispensing, decontaminate any surfaces that may have come into contact

with the chemical. Tightly seal the primary container.

4.3 Protocol for Accidental Spills:

Evacuation: If a significant spill occurs, evacuate the immediate area and alert colleagues.

Ventilation: Ensure the area is well-ventilated, preferably within a fume hood.

Containment: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to

soak up the liquid.[2]

Collection: Wearing appropriate PPE, carefully scoop the absorbent material into a sealable,

labeled waste container.

Decontamination: Clean the spill area with soap and water.

Disposal: Dispose of the waste as hazardous chemical waste in accordance with institutional

and local regulations.

4.4 First Aid Procedures:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[4] Seek immediate medical

attention.[4]
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Skin Contact: Remove contaminated clothing immediately.[2] Wash the affected skin area

with plenty of soap and water for at least 15 minutes.[4] If irritation persists, seek medical

attention.

Inhalation: Move the affected person to fresh air at once.[4] If breathing is difficult or has

stopped, provide artificial respiration and seek immediate medical attention.[4]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[4]
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Caption: Workflow for Safe Handling of Dicyclohexyl Sulphide.
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Caption: Hierarchy of Controls for Minimizing Chemical Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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